Cas no 144078-11-5 (2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-pentadecyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-pentadecyl-
• CAS No: 144078-11-5
• MF: C₂₂H₃₆O₃
• MW: 348.51944732666
• CID: 1314584
• PubChem ID: 71345494
• Update Time: 2025-04-20

2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-pentadecyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-pentadecyl-
• 2-methoxy-6-pentadecylcyclohexa-2,5-diene-1,4-dione
• CS-0649308
• HY-N11537
• CHEMBL4550999
• DTXSID70771770
• BDBM50531316
• 2-methoxy-6-pentadecyl-1,4-benzoquinone
• 144078-11-5
• DA-49437

• Inchi： 1S/C22H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17-20(23)18-21(25-2)22(19)24/h17-18H,3-16H2,1-2H3
• InChI Key： MQOUTWWGQSEUCT-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C=C1CCCCCCCCCCCCCCC)=O)OC

Computed Properties

• Exact Mass: 348.26658
• Monoisotopic Mass: 348.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones